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Introduction

Anhydromethylenecitric acid, systematically known as 5-Oxo-1,3-dioxolane-4,4-diacetic acid,
is a dicarboxylic acid derivative of citric acid. Its unique cyclic acetal structure, formed from the
condensation of citric acid and formaldehyde, imparts distinct chemical properties that make it
a valuable building block in organic synthesis and a molecule of interest in medicinal chemistry.
[1] This guide provides a comprehensive overview of the synthesis, chemical characteristics,
and key applications of anhydromethylenecitric acid, with a focus on its role in the synthesis
of the siderophore vibrioferrin and as a precursor for potential HIV reverse transcriptase
inhibitors.

Chemical Properties and Structure

Anhydromethylenecitric acid is a white crystalline solid with the chemical formula C7HsO~
and a molecular weight of 204.13 g/mol .[2] Its structure features a five-membered dioxolane
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ring fused to a central quaternary carbon, which is also attached to two acetic acid moieties.

Table 1: Physicochemical Properties of Anhydromethylenecitric Acid

Property Value Reference(s)
CAS Number 144-16-1 [2][3]
Molecular Formula C7HsO7 [2]

Molecular Weight 204.13 g/mol [2]

2-[4-(carboxymethyl)-5-oxo-
IUPAC Name . _ _ [1]
1,3-dioxolan-4-yl]acetic acid

Anhydromethylenecitric acid,

5-Oxo-1,3-dioxolane-4,4-
Synonyms o o [3]
diacetic acid, Methylenecitric

acid
Appearance Colorless needles [4]
Melting Point 153-156 °C [4]

The presence of two carboxylic acid groups and a lactone-like dioxolane ring makes
anhydromethylenecitric acid a versatile molecule for chemical transformations.[1]

Synthesis of Anhydromethylenecitric Acid

The synthesis of anhydromethylenecitric acid typically starts from citric acid. While detailed
protocols are not widely available in commercial literature, the synthesis of its anhydride
derivative provides insight into its preparation.

Synthesis of 5-Ox0-1,3-dioxolane-4,4-diacetic Anhydride

A key derivative of anhydromethylenecitric acid is its anhydride, which serves as an
intermediate in the synthesis of other compounds like vibrioferrin.[4]

Experimental Protocol:
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» To a stirred solution of 4,4-(5-oxo-1,3-dioxolane)diacetic acid (anhydromethylenecitric
acid) and N,N-dimethylaniline in chloroform, add phosphorus oxychloride dropwise at room
temperature.

 Stir the mixture at room temperature and then cool to 0°C.
o Collect the resulting precipitate by filtration.
e Wash the precipitate with chloroform.

o Recrystallize the crude product from ethyl acetate to yield 5-Oxo-1,3-dioxolane-4,4-diacetic
anhydride as colorless needles.[4]

Diagram 1: Synthesis of 5-Oxo-1,3-dioxolane-4,4-diacetic Anhydride
Caption: Reaction scheme for the synthesis of the anhydride derivative.

Spectroscopic Characterization

While a complete set of spectral data for anhydromethylenecitric acid is not readily available
in public databases, characterization data for its anhydride derivative has been reported.
5-Oxo-1,3-dioxolane-4,4-diacetic Anhydride:

e Infrared (IR) Spectroscopy (Nujol): 1810, 1780, 1220, 1060 cm~1[4]

e 1H Nuclear Magnetic Resonance (NMR) Spectroscopy (60 MHz, DMSO-de): 6 3.38 (4H, s),
5.64 (2H, s)[4]

The IR spectrum shows characteristic strong carbonyl stretching bands for the anhydride group
at 1810 and 1780 cm~1. The H NMR spectrum displays two singlets, corresponding to the four
protons of the two acetic acid methylene groups and the two protons of the methylene group in
the dioxolane ring.

Applications in Research and Drug Development

Anhydromethylenecitric acid serves as a crucial starting material and building block in the
synthesis of complex molecules with biological activity.
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Synthesis of Vibrioferrin

Vibrioferrin is a siderophore, a high-affinity iron-chelating compound, produced by the
bacterium Vibrio parahaemolyticus. The total synthesis of vibrioferrin utilizes
anhydromethylenecitric acid as a precursor to the central citrate moiety of the molecule.[4]
The synthesis involves the conversion of anhydromethylenecitric acid to its anhydride, which
is then further elaborated to form the core structure of vibrioferrin. The determination of the
absolute configuration of the citrate part of vibrioferrin was achieved through this synthetic
route.[4]

Diagram 2: Role of Anhydromethylenecitric Acid in Vibrioferrin Synthesis

Dibenzyl citrate intermediate)MPC)

Dehydration 5-Oxo-1,3-dioxolane- Further steps

(Anhydromethylenecnnc Acid 4,4-diacetic Anhydride

Click to download full resolution via product page

Caption: Simplified workflow for vibrioferrin synthesis.

Precursor for HIV Reverse Transcriptase Inhibitors

Anhydromethylenecitric acid is also utilized as a building block for the synthesis of lipophilic
isosteres of nucleoside triphosphates. These molecules are designed as potential inhibitors of
HIV reverse transcriptase, a critical enzyme in the life cycle of the human immunodeficiency
virus.[5] The rationale behind this application lies in modifying the structure of natural
nucleosides to create analogues that can compete with the natural substrates of the reverse
transcriptase enzyme, thereby inhibiting viral replication.

Potential as an Aconitase Inhibitor

Some commercial suppliers list anhydromethylenecitric acid as a potent and specific inhibitor
of the enzyme aconitase (aconitate hydratase).[1] Aconitase is a key enzyme in the
tricarboxylic acid (TCA) cycle, responsible for the isomerization of citrate to isocitrate. By acting
as a substrate analog, anhydromethylenecitric acid could potentially bind to the active site of
aconitase and disrupt the TCA cycle. This property would make it a valuable tool for studying
cellular bioenergetics, mitochondrial function, and metabolic stress. However, primary research
literature to substantiate this claim is not readily available.
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Conclusion

Anhydromethylenecitric acid is a specialized chemical with significant potential in synthetic
and medicinal chemistry. Its role as a precursor in the total synthesis of the siderophore
vibrioferrin is well-established, and its application as a building block for potential HIV inhibitors
highlights its relevance in drug discovery. While further research is needed to fully elucidate its
biological activities, such as its potential as an aconitase inhibitor, the unique structural features
of anhydromethylenecitric acid make it a compound of considerable interest for researchers
and drug development professionals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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